Cas no 62584-58-1 (Benzonitrile, 4-[3-(4-methylphenyl)-3-oxo-1-propenyl]-)

• Product Name: Benzonitrile, 4-[3-(4-methylphenyl)-3-oxo-1-propenyl]-
• CAS No: 62584-58-1
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 439147
• PubChem ID: 4012070
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(4-methylphenyl)-3-oxo-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(4-methylphenyl)-3-oxo-1-propenyl]-
• 4-[3-(4-methylphenyl)-3-oxoprop-1-enyl]benzonitrile
• 62584-58-1
• DTXSID90398524

• Inchi： 1S/C17H13NO/c1-13-2-9-16(10-3-13)17(19)11-8-14-4-6-15(12-18)7-5-14/h2-11H,1H3
• InChI Key： KDFIDEMXURYTFD-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(C#N)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86